1-Tert-butyl-4-(difluoromethyl)pyrazole-3-carboxylic acid
Description
“1-Tert-butyl-4-(difluoromethyl)pyrazole-3-carboxylic acid” is a chemical compound that is part of a class of fungicidally active succinate dehydrogenase inhibitors . It carries a difluoromethyl and methyl-bearing pyrazoline, pyrrole, or thiophene ring in the acid component .
Synthesis Analysis
The synthesis of this compound involves several steps . The process starts with dichloro ethyl acetoacetate as a raw material, which reacts with a Vilsmeier reagent to obtain an intermediate . This intermediate then undergoes a cyclization reaction with methyl hydrazine to form 1-methyl-3-dichloromethyl-ethyl-4-pyrazole carboxylate . A halogen exchange reaction is then carried out with a fluorination reagent to obtain 3-(difluoromethyl)-1-methyl-1H-ethyl-4-pyrazole carboxylate . Finally, a hydrolysis reaction is performed on this intermediate with a sodium hydroxide solution, followed by neutralization treatment with an acid to obtain high-purity 3-(difluoromethyl)-1-methyl-1H-pyrazole-4-carboxylic acid .Molecular Structure Analysis
The molecular structure of “1-Tert-butyl-4-(difluoromethyl)pyrazole-3-carboxylic acid” is characterized by a five-membered heterocyclic structure featuring two neighboring nitrogen atoms . This structure is part of a class of compounds highly valued in organic synthesis .Chemical Reactions Analysis
The chemical reactions involved in the synthesis of “1-Tert-butyl-4-(difluoromethyl)pyrazole-3-carboxylic acid” include condensation, acylation, cyclization, and hydrolysis . These reactions are carried out under specific conditions to ensure high yields .Physical And Chemical Properties Analysis
The physical and chemical properties of “1-Tert-butyl-4-(difluoromethyl)pyrazole-3-carboxylic acid” include a density of 1.307 g/cm^3, a boiling point of 288.4°C, a flash point of 128.2°C, and a vapor pressure of 0.27 Pa at 25°C .Mechanism of Action
Future Directions
The future directions for “1-Tert-butyl-4-(difluoromethyl)pyrazole-3-carboxylic acid” could involve further exploration of its fungicidal activity and potential applications in agriculture. As a succinate dehydrogenase inhibitor, it could play a significant role in the control of various phytopathogens .
properties
IUPAC Name |
1-tert-butyl-4-(difluoromethyl)pyrazole-3-carboxylic acid |
Source
|
|---|---|---|
| Details | Computed by LexiChem 2.6.6 (PubChem release 2019.06.18) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C9H12F2N2O2/c1-9(2,3)13-4-5(7(10)11)6(12-13)8(14)15/h4,7H,1-3H3,(H,14,15) |
Source
|
| Details | Computed by InChI 1.0.5 (PubChem release 2019.06.18) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI Key |
PDQYMECSJJCRHJ-UHFFFAOYSA-N |
Source
|
| Details | Computed by InChI 1.0.5 (PubChem release 2019.06.18) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CC(C)(C)N1C=C(C(=N1)C(=O)O)C(F)F |
Source
|
| Details | Computed by OEChem 2.1.5 (PubChem release 2019.06.18) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C9H12F2N2O2 |
Source
|
| Details | Computed by PubChem 2.1 (PubChem release 2019.06.18) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Molecular Weight |
218.20 g/mol |
Source
|
| Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Product Name |
1-Tert-butyl-4-(difluoromethyl)pyrazole-3-carboxylic acid | |
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